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Introduction
Mesityl oxide (4-methyl-3-penten-2-one) is an α,β-unsaturated ketone that has served as a

versatile intermediate in organic synthesis and as an industrial solvent. Its history is intrinsically

linked to the early investigations of acetone chemistry, a cornerstone of modern organic

chemistry. This technical guide provides a comprehensive overview of the discovery, synthesis,

and key properties of mesitylene oxide, with a focus on the experimental foundations that

have shaped our understanding of this important compound.

Discovery and Early History: A Tale of Acetone
Condensation
The story of mesitylene oxide begins not with its own discovery, but with that of a related

compound, mesitylene (1,3,5-trimethylbenzene). In 1837, the Irish chemist Robert Kane

reported the formation of a new substance, which he named "mesitylene," by heating acetone

with concentrated sulfuric acid.[1] Kane's initial analysis of the compound's empirical formula

was later corrected by August W. von Hofmann in 1849.[1]

Kane's work, while focused on what we now know as an aromatic hydrocarbon, laid the

groundwork for understanding the complex self-condensation reactions of acetone. The

reaction conditions he employed are now known to produce a mixture of products, including
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mesitylene oxide as a key intermediate.[2] The acid-catalyzed condensation of acetone

proceeds through an aldol addition to form diacetone alcohol, which then dehydrates to yield

mesitylene oxide.[3][4] Further condensation reactions can lead to the formation of

byproducts such as phorone and isophorone.[3]

While a definitive date and individual credited with the first isolation and characterization of

pure mesitylene oxide are not clearly documented in the readily available historical literature,

the work of chemists like Adolf von Baeyer in the latter half of the 19th century on condensation

reactions significantly advanced the understanding of acetone's reactivity.[5][6] His systematic

studies on aldehydes and ketones were instrumental in elucidating the types of products that

could be formed from such reactions.[7] The development of synthetic methods, particularly the

dehydration of diacetone alcohol, eventually allowed for the isolation and detailed study of

mesitylene oxide as a distinct chemical entity.

Physicochemical Properties of Mesitylene Oxide
A thorough understanding of a compound's physical and chemical properties is paramount for

its application in research and industry. The following table summarizes the key quantitative

data for mesitylene oxide.
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Property Value Reference(s)

Molecular Formula C₆H₁₀O [3][8]

Molecular Weight 98.14 g/mol [4][9]

CAS Number 141-79-7 [3][8]

Appearance
Colorless to pale yellow, oily

liquid
[10]

Odor
Pungent, honey-like or

peppermint-like
[10]

Boiling Point 129.5 °C (265.1 °F; 402.6 K) [3]

Melting Point -53 °C (-63 °F; 220 K) [3]

Density 0.858 g/cm³ at 20 °C [3]

Solubility in Water 3% (20 °C) [3]

Solubility in Organic Solvents
Miscible with most organic

solvents
[3]

Refractive Index (n²⁰/D) 1.442 [4][9]

Flash Point 31 °C (87.8 °F) [9]

Synthesis of Mesitylene Oxide: Experimental
Protocols
The most common and efficient method for the preparation of mesitylene oxide involves the

dehydration of diacetone alcohol. The following protocol is adapted from the well-established

procedure published in Organic Syntheses.

Synthesis of Mesitylene Oxide from Diacetone Alcohol
This method involves the dehydration of diacetone alcohol, which is itself prepared by the

base-catalyzed aldol condensation of acetone.

Experimental Workflow:
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Preparation of Diacetone Alcohol Synthesis of Mesitylene Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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